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Comparison of Picoxystrobin Residues in Crops

Crop / Commodity
Matrix /
Sample Type

MRL
(ppm)

Half-life
(Days)

Terminal
Residue (ppm)

Source /
Region

Oriental Melon Whole Fruit Not
Specified

3.4 - 3.7 Not Specified [1]

Watermelon Whole Fruit 0.05
(China)

1.43 - 3.71 < 0.001 [2]

Watermelon Flesh 0.05
(China)

Not
Specified

< 0.001 [2]

Vegetable, Fruiting,
Group 8-10

Commodity 0.70 Not
Applicable

Not Applicable [3]

Vegetable,
Cucurbit, Group 9

Commodity 0.30 Not
Applicable

Not Applicable [3]

Potato Tuber, Wet
Peel

0.10 Not
Applicable

Not Applicable [3]
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Crop / Commodity
Matrix /
Sample Type

MRL
(ppm)

Half-life
(Days)

Terminal
Residue (ppm)

Source /
Region

Tree Nut, Group 14-
12

Commodity 0.08 Not

Applicable

Not Applicable [3]

Experimental Protocols for Residue Analysis

Researchers use robust methods to extract, purify, and quantify picoxystrobin residues. Below are protocols

from key studies:

Analysis in Oriental Melon (GC-ECD/GC-MS) [1]:

Extraction: A 20 g homogenized sample is shaken with 100 mL of acetonitrile. Then, 15 g of
sodium chloride (NaCl) is added, and the mixture is shaken mechanically for 30 minutes and

centrifuged.
Clean-up: An aliquot of the extract is evaporated to dryness. The residue is dissolved in n-

hexane and purified using a Florisil Solid-Phase Extraction (SPE) cartridge. The analyte is
eluted with an acetone/n-hexane mixture (10:90, v/v).

Instrumentation: Analysis is performed using Gas Chromatography with an Electron
Capture Detector (GC-ECD). Confirmation of field-incurred residues is done using GC-Mass
Spectrometry (GC-MS).
Method Performance: The method showed recovery rates of 87.7–101.5% and a relatively low

Limit of Quantification (LOQ) of 0.01 mg/kg.

Analysis in Watermelon (QuEChERS/RRLC-MS/MS) [2]:

Extraction & Clean-up: The study employed the QuEChERS method, which integrates
extraction and clean-up into a streamlined process.

Instrumentation: Determination was done using Rapid Resolution Liquid Chromatography
coupled with Tandem Mass Spectrometry (RRLC-MS/MS).
Method Performance: This method demonstrated average recoveries of 89.4–102.6% and an
even lower LOQ of 0.001 mg/kg for watermelon flesh.

The following diagram illustrates the general workflow for determining pesticide residues in crops,

synthesizing the key steps from the protocols above.
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Key Insights for Researchers

Dissipation Kinetics: Picoxystrobin dissipates relatively quickly in fruiting vegetables. The half-lives

observed in oriental melon and whole watermelon are short (1.4–3.7 days) [1] [2], indicating a non-
persistent profile in these crops under the studied conditions.
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Risk Assessment: Studies concluded that when picoxystrobin is applied according to

recommended dosages, the resulting terminal residues pose no health risk to consumers. This
assessment is based on hazard quotients that consider body weight, commodity consumption, and

the acceptable daily intake (ADI) of the compound [1] [2].
Regulatory Landscape: Maximum Residue Limits (MRLs) are crop-specific and can vary by region.

For instance, the MRL for "Vegetable, fruiting, group 8-10" in the U.S. is 0.70 ppm [3], while China
has set the MRL for watermelon at 0.05 ppm [2]. This highlights the importance of checking local

regulations for the target crop and market.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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